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Compound of Interest

3-(Benzyloxy)-2-
Compound Name:
hydroxypropanamide

Cat. No.: B11721089

Get Quote

\ J

Initial investigations to identify the Chemical Abstracts Service (CAS) number for 3-
(Benzyloxy)-2-hydroxypropanamide have been inconclusive. Extensive searches of
chemical databases and scientific literature did not yield a specific CAS number for this
compound.

This prevents the creation of an in-depth technical guide as requested, due to the lack of
available data on its synthesis, properties, and biological activity.

While a definitive CAS number for 3-(Benzyloxy)-2-hydroxypropanamide could not be
located, several structurally related compounds with assigned CAS numbers were identified. It
is crucial to note that these are distinct chemical entities and their data should not be used
interchangeably with the requested compound.

Closely Related Compounds

For researchers interested in this structural motif, the following related compounds are well-
documented and may serve as a starting point for further investigation:
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Compound Name CAS Number Molecular Formula  Notes

The corresponding

carboxylic acid, which
(R)-3-(Benzyloxy)-2- ]

i ) 130111-08-9 C10H1203 could potentially be a
hydroxypropanoic acid .

synthetic precursor to

the target amide.

The amino-substituted
2-Amino-3- analog. A specific
(benzyloxy)propanami  Not Found C10H14N202 CAS number for this
de derivative was also

not readily available.

An isomeric

compound where the
N-Benzyl-3- benzyl group is on the

) Not Found C10H13NO2 ] i
hydroxypropanamide amide nitrogen
instead of the C3
oxygen.
3- : :

A potential synthetic

(Benzyloxy)propane- 130111-08-9 C10H1403
. precursor.[1]
1,2-diol

A related compound

_ with an amino group
(2R)-2-amino-N- N

at the 2-position, also

benzyl-3- 175481-39-7 C10H14N202
_ known as Desacetyl
hydroxypropanamide

Desmethyl

Lacosamide.[2]

) A related compound,
2-(Acetylamino)-N-

also known as
benzyl-3- 171623-02-2 C12H16N203 )

) Lacosamide Related
hydroxypropanamide

Compound F.[3][4][5]
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A related compound
3-(Benzyloxy)-N'-

hydroxypropanimidam  201546-82-9 C10H14N202
ide

with a
hydroxyimidamide
functional group.[6][7]

Potential Synthetic Strategies

Although no specific experimental protocols for the synthesis of 3-(Benzyloxy)-2-
hydroxypropanamide were found, general synthetic routes can be proposed based on
standard organic chemistry principles. One plausible approach could involve the amidation of a
suitable precursor, such as 3-(benzyloxy)-2-hydroxypropanoic acid or its activated ester

derivative.

A generalized workflow for such a synthesis is depicted below.
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Figure 1. A potential synthetic pathway for 3-(Benzyloxy)-2-hydroxypropanamide.

This proposed pathway involves the protection of the hydroxyl group of a glyceric acid
derivative with a benzyl group, followed by activation of the carboxylic acid and subsequent
amidation with ammonia. The specific reagents and reaction conditions would require
experimental optimization.

Conclusion for Researchers

Given the absence of a dedicated CAS number and associated literature for 3-(Benzyloxy)-2-
hydroxypropanamide, researchers and drug development professionals are advised to
proceed with caution. Any work on this compound would likely require de novo synthesis and
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extensive characterization. For those seeking to explore the biological effects of similar
structures, the well-documented related compounds listed above may provide more viable
avenues for research and development. Further investigation into synthetic methodologies for
related bicyclic B-benzyloxy amides may also offer valuable insights.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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